Cas no 2680870-89-5 (5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2680870-89-5
• MF: C₅H₂F₃N₃O₃S
• MW: 241.147889614105
• CID: 5654139
• PubChem ID: 165937143
• Update Time: 2025-05-20

5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277027
• 2680870-89-5
• 5-(2,2,2-trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid
• 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C5H2F3N3O3S/c6-5(7,8)3(14)9-4-11-10-1(15-4)2(12)13/h(H,12,13)(H,9,11,14)
• InChI Key： VXRMZWDRXUBORX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 240.97689659g/mol
• Monoisotopic Mass: 240.97689659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid

5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2680870-89-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the trifluoroacetamido group and the carboxylic acid group in its structure confers unique chemical properties and functional versatility.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and agricultural applications. For instance, researchers have explored the antimicrobial activity of 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid against various bacterial and fungal pathogens. These findings suggest that the compound could serve as a lead molecule for developing novel antimicrobial agents. Additionally, its antioxidant properties have been investigated in the context of oxidative stress management in biological systems.

The synthesis of 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The introduction of the trifluoroacetamido group enhances the compound's stability and bioavailability. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to inhibit plant pathogens makes it a potential candidate for developing eco-friendly pesticides. Furthermore, its biodegradability has been studied to ensure minimal environmental impact when used in agricultural settings.

From a structural perspective, the thiadiazole ring plays a crucial role in determining the compound's reactivity and selectivity. The presence of electronegative fluorine atoms in the trifluoroacetamido group significantly influences its electronic properties. Computational studies using density functional theory (DFT) have provided insights into the molecular interactions that govern its bioactivity.

Another area of interest is the pharmacokinetic profile of this compound. Preclinical studies have demonstrated moderate absorption rates and favorable distribution characteristics in animal models. These attributes make it a viable candidate for further exploration in drug development pipelines.

In conclusion, 5-(2,2,2-Trifluoroacetamido)-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2680870-89-5) represents a valuable addition to the arsenal of bioactive compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.